Cas no 2680755-06-8 (benzyl N-{2-4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylethyl}carbamate)

• Product Name: benzyl N-{2-4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylethyl}carbamate
• CAS No: 2680755-06-8
• MF: C₁₅H₂₀N₄O₂S
• MW: 320.409901618958
• CID: 5633886
• PubChem ID: 165930665
• Update Time: 2025-08-03

benzyl N-{2-4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680755-06-8
• benzyl N-{2-[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]ethyl}carbamate
• EN300-28293923
• benzyl N-{2-4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylethyl}carbamate

• Inchi： 1S/C15H20N4O2S/c1-11(2)19-13(17-18-14(19)22)8-9-16-15(20)21-10-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,16,20)(H,18,22)
• InChI Key： ACCQMOPXTAKSOP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCNC(=O)OCC2C=CC=CC=2)N1C(C)C

Computed Properties

• Exact Mass: 320.13069707g/mol
• Monoisotopic Mass: 320.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98Ų

Additional information on benzyl N-{2-4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-ylethyl}carbamate

Benzyl N-{2-[4-(Propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]ethyl}carbamate: A Comprehensive Overview

Benzyl N-{2-[4-(Propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]ethyl}carbamate (CAS No. 2680755-06-8) is a complex organic compound with a unique structure that combines a benzyl group, a triazole ring system, and a carbamate functional group. This compound has garnered attention in the fields of medicinal chemistry and materials science due to its potential applications in drug design and advanced materials. The molecule's structure is characterized by a benzene ring attached to a carbamate group, which is further connected to an ethyl chain bearing a substituted triazole moiety. The triazole ring contains a sulfanyl (thiol) group and an isopropyl substituent, adding complexity and functionality to the molecule.

Recent studies have highlighted the importance of triazole-containing compounds in various biological systems. The presence of the 1,2,4-triazole ring in benzyl N-{2-[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]ethyl}carbamate makes it a potential candidate for exploring its biological activities. Triazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance their interactions with biomolecules such as proteins and nucleic acids. This property is particularly valuable in drug discovery, where compounds with high bioavailability and target specificity are sought after.

The sulfanyl group (-SH) present in the molecule introduces additional functionality. Sulfur-containing compounds are often associated with antioxidant properties and can play roles in redox reactions within biological systems. The isopropyl substituent on the triazole ring adds steric bulk, which could influence the compound's pharmacokinetic properties, such as absorption and distribution. These features collectively make benzyl N-{2-[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-y]}ethyl}carbamate a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that highlight the versatility of modern organic synthesis techniques. The construction of the triazole ring typically involves cyclization reactions under specific conditions, while the carbamate group can be introduced through nucleophilic acylation or other similar methods. The combination of these functional groups requires careful optimization to ensure high yields and purity.

In terms of applications, benzyl N-{2-[4-(propan-2-y}-5-sulfanyl